Cas no 957062-89-4 (2-Bromo-6-fluoro-3-methoxyphenylboronic acid)

2-Bromo-6-fluoro-3-methoxyphenylboronic acid structure
957062-89-4 structure
Product Name:2-Bromo-6-fluoro-3-methoxyphenylboronic acid
CAS No:957062-89-4
MF:C7H7BBrFO3
MW:248.842085123062
MDL:MFCD08276828
CID:796961
PubChem ID:24884564
Update Time:2024-10-25

2-Bromo-6-fluoro-3-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (2-Bromo-6-fluoro-3-methoxyphenyl)boronic acid
    • 2-Bromo-3-methoxy-6-fluorophenylboronic acid
    • 2-Bromo-6-fluoro-3-methoxyphenylboronic acid
    • Boronic acid,B-(2-bromo-6-fluoro-3-methoxyphenyl)-
    • 2-Bromo-6-fluoro-3-methoxybenzeneboronic acid
    • (2-bromo-6-fluoro-3-methoxy-phenyl)boronic acid
    • SBB071187
    • PC3439
    • TRA0080623
    • FCH1323666
    • BC001283
    • AX8196760
    • ST24026124
    • Z1184
    • A845413
    • (
    • B-(2-Bromo-6-fluoro-3-methoxyphenyl)boronic acid (ACI)
    • (2-Bromo-6-fluoro-3-methoxyphenyl)boronicacid
    • AKOS015834835
    • CS-W010222
    • MFCD08276828
    • AS-55657
    • DTXSID50584769
    • J-508450
    • 957062-89-4
    • DB-027881
    • W16740
    • MDL： MFCD08276828
    • Inchi： 1S/C7H7BBrFO3/c1-13-5-3-2-4(10)6(7(5)9)8(11)12/h2-3,11-12H,1H3
    • InChI Key： WCXHRSAUPYPWHO-UHFFFAOYSA-N
    • SMILES： FC1C(B(O)O)=C(Br)C(OC)=CC=1

Computed Properties

  • Exact Mass: 247.96600
  • Monoisotopic Mass: 247.966
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7

Experimental Properties

  • Melting Point: 130-135 °C
  • PSA: 49.69000
  • LogP: 0.27660

2-Bromo-6-fluoro-3-methoxyphenylboronic acid Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazardous Material Identification： Xi

2-Bromo-6-fluoro-3-methoxyphenylboronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

2-Bromo-6-fluoro-3-methoxyphenylboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019118324-100g
(2-Bromo-6-fluoro-3-methoxyphenyl)boronic acid
 957062-89-4 95%
100g
 $352.80 2023-08-31
Chemenu
CM134777-25g
(2-Bromo-6-fluoro-3-methoxyphenyl)boronic acid
 957062-89-4 95+%
25g
 $79 2021-08-05
Chemenu
CM134777-100g
(2-Bromo-6-fluoro-3-methoxyphenyl)boronic acid
 957062-89-4 95+%
100g
 $238 2021-08-05
Chemenu
CM134777-25g
(2-Bromo-6-fluoro-3-methoxyphenyl)boronic acid
 957062-89-4 95%+
25g
 $134 2024-07-18
Chemenu
CM134777-100g
(2-Bromo-6-fluoro-3-methoxyphenyl)boronic acid
 957062-89-4 95+%
100g
 $238 2022-08-31
Apollo Scientific
PC3439-5g
2-Bromo-6-fluoro-3-methoxybenzeneboronic acid
 957062-89-4 98+%
5g
 £21.00 2025-02-21
Apollo Scientific
PC3439-25g
2-Bromo-6-fluoro-3-methoxybenzeneboronic acid
 957062-89-4 98+%
25g
 £93.00 2025-02-21
Apollo Scientific
PC3439-100g
2-Bromo-6-fluoro-3-methoxybenzeneboronic acid
 957062-89-4 98+%
100g
 £353.00 2025-02-21
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B886872-1g
Boronic acid,B-(2-bromo-6-fluoro-3-methoxyphenyl)-
 957062-89-4 98%
1g
 ￥108.90 2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B886872-5g
Boronic acid,B-(2-bromo-6-fluoro-3-methoxyphenyl)-
 957062-89-4 98%
5g
 ￥279.90 2022-09-02

2-Bromo-6-fluoro-3-methoxyphenylboronic acid Related Literature

957062-89-4 (2-Bromo-6-fluoro-3-methoxyphenylboronic acid) Related Products

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent